Cas no 1093-60-3 (5a-Androst-2-ene-2-carbonitrile, 17b-hydroxy- (7CI,8CI))

• Product Name: 5a-Androst-2-ene-2-carbonitrile, 17b-hydroxy- (7CI,8CI)
• CAS No: 1093-60-3
• MF: C₂₀H₂₉NO
• MW: 299.450365781784
• CID: 179139
• PubChem ID: 14178
• Update Time: 2025-04-19

5a-Androst-2-ene-2-carbonitrile, 17b-hydroxy- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• (5S,8R,9S,10S,13S,14S,17S)-17-hydroxy-10,13-dimethyl-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-2-carbonitrile
• 17β-Hydroxy-5α-androst-2-ene-2-carbonitrile
• 5a-Androst-2-ene-2-carbonitrile, 17b-hydroxy- (7CI,8CI)
• 1093-60-3
• 2-Cyano-5-alpha-androst-2-en-17-beta-ol
• 17-Hydroxyandrost-2-ene-2-carbonitrile
• 5.ALPHA.-ANDROST-2-ENE-2-CARBONITRILE, 17.BETA.-HYDROXY-
• 17.BETA.-HYDROXY-5.ALPHA.-ANDROST-2-ENE-2-CARBONITRILE
• 17beta-Hydroxy-5alpha-androst-2-ene-2-carbonitrile
• 17-beta-Hydroxy-5-alpha-androst-2-ene-2-carbonitrile
• I170X0F1RU
• UNII-I170X0F1RU
• DTXSID70911093
• BRN 2144514
• 5-alpha-ANDROST-2-ENE-2-CARBONITRILE, 17-beta-HYDROXY-

• Inchi： 1S/C20H29NO/c1-19-10-9-17-15(16(19)7-8-18(19)22)6-5-14-4-3-13(12-21)11-20(14,17)2/h3,14-18,22H,4-11H2,1-2H3/t14-,15+,16+,17+,18+,19+,20+/m1/s1
• InChI Key： WAYOXMHWDMAJDN-WDCLZLQXSA-N
• SMILES： O[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC(C#N)=CC[C@@H]3CC[C@H]12

Computed Properties

• Exact Mass: 299.22507
• Monoisotopic Mass: 299.224915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44

Experimental Properties

• Density: 1.1
• Boiling Point: 437.2°Cat760mmHg
• Flash Point: 218.2°C
• Refractive Index: 1.56
• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids